N-(2-(6-((pyridin-3-ylmethyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: N-[2-[6-(pyridin-3-ylmethylamino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C20H19N7O/c28-20(16-6-2-1-3-7-16)22-12-10-19-25-24-18-9-8-17(26-27(18)19)23-14-15-5-4-11-21-13-15/h1-9,11,13H,10,12,14H2,(H,22,28)(H,23,26)
• InChI Key: KJMNAMYSEJRJLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)NCC4=CN=CC=C4
• Molecular Formula: C20H19N7O
• Molecular Weight: 373.4 g/mol

Description

“N-(2-(6-((pyridin-3-ylmethyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide” is a complex organic compound that contains several functional groups, including a pyridine ring, a 1,2,4-triazole ring, and an amide group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine and 1,2,4-triazole rings. These rings could potentially be formed using strategies similar to those described in the literature for the synthesis of 1,2,4-triazole-containing scaffolds. The final steps would likely involve the formation of the amide bond.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to contain a pyridine ring attached to a 1,2,4-triazole ring via a methylene (CH2) group. The 1,2,4-triazole ring would also be attached to a pyridazine ring, which would in turn be attached to an ethyl group and an amide group.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents used. The amide group could potentially undergo hydrolysis to form a carboxylic acid and an amine. The pyridine and 1,2,4-triazole rings might also participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its functional groups. For example, the presence of the pyridine and 1,2,4-triazole rings might confer aromaticity, while the amide group could participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific functional groups it contains. Compounds containing 1,2,4-triazole rings have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis and characterization, as well as investigation of its potential biological activities. Given the known activities of similar compounds, it might be of interest to explore its potential as a therapeutic agent.